1-[4-(2-Azidoethyl)phenyl]ethan-1-one

• CAS No.: 90513-08-9
• Molecular Formula: C10H11N3O
• Molecular Weight: 189.21 g/mol
• IUPAC Name: 1-[4-(2-azidoethyl)phenyl]ethanone
• InChI: InChI=1S/C10H11N3O/c1-8(14)10-4-2-9(3-5-10)6-7-12-13-11/h2-5H,6-7H2,1H3
• InChI Key: DDJQPXZDGDSNQU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)CCN=[N+]=[N-]

Description

1-[4-(2-Azidoethyl)phenyl]ethan-1-one is a useful research compound. Its molecular formula is C10H11N3O and its molecular weight is 189.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

For the preparation of the starting material of Example 10a, p-(2-bromoethyl)-acetophenone was reacted with sodium azide in dimethylsulfoxide to give p-(2-azidoethyl)acetophenone. Oxidation with sodium hypobromite gave p-(2-azidoethyl)benzoic acid (m.p. 130°-131°, from acetone-hexane), which was converted with thionyl chloride into the corresponding acid chloride and subsequently with ammonia into p-(2-azidoethyl)benzamide. Treatment with triphenylphosphine and hydrolysis gave p-(2-aminoethyl)benzamide, m.p. 132°-133° (from ethanol).

Synthesis routes and methods II

Procedure details

p-(2-Bromoethyl)-acetophenone (J.A.C.S. 62, 1940, 1435) was reacted with sodium azide in dimethyl sulphoxide to give p-(2-azidoethyl)acetophenone. Oxidation with sodium hypobromide gave p-(2-azidoethyl)benzoic acid (melting point 130°-131°, from acetone/hexane) which was converted with thionyl chloride into the corresponding acid chloride. Treatment of the acid chloride with ammonia gave p-(2-azidoethyl)benzamide. Treatment with triphenylphosphine and hydrolysis gave p-(2-aminoethyl)benzamide of melting point 132°-133° (from ethanol).